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Compound of Interest

Compound Name: 2,3-Dibromo-2-methylbutane

Cat. No.: B1619756 Get Quote

An In-depth Technical Guide to 2,3-Dibromo-2-
methylbutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 2,3-Dibromo-2-methylbutane, a halogenated alkane with applications in

organic synthesis and as a potential building block in medicinal chemistry.

Molecular Structure and Formula
2,3-Dibromo-2-methylbutane is a vicinal dihalide with the molecular formula C₅H₁₀Br₂.[1][2]

Its structure features a butane backbone with bromine atoms attached to the second and third

carbon atoms, and a methyl group also attached to the second carbon atom.

Molecular Formula: C₅H₁₀Br₂

Molecular Weight: 229.941 g/mol [1][2]

IUPAC Name: 2,3-dibromo-2-methylbutane[3]

CAS Registry Number: 594-51-4[1][2]

Canonical SMILES: CC(C(C)(C)Br)Br[3]
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InChI Key: XLTWAJQKAGLQDX-UHFFFAOYSA-N[1][2]

Below is a two-dimensional representation of the molecular structure of 2,3-Dibromo-2-
methylbutane.

Caption: 2D structure of 2,3-Dibromo-2-methylbutane.

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic properties of 2,3-Dibromo-2-
methylbutane is presented below. This data is essential for its identification, purification, and

application in various chemical processes.

Property Value

Molecular Formula C₅H₁₀Br₂

Molecular Weight 229.941 g/mol

Appearance Not available

Boiling Point Not available

Melting Point Not available

Density Not available

¹H NMR Predicted data, specific peaks not available.

¹³C NMR Predicted data, specific peaks not available.

Mass Spectrometry Data available in spectral databases.

Infrared Spectroscopy Data available in spectral databases.

Note: Experimental spectroscopic data for 2,3-Dibromo-2-methylbutane is not readily

available in the public domain. The information on NMR spectra is based on predictions for

similar compounds.

Experimental Protocols
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Synthesis of 2,3-Dibromo-2-methylbutane
A common method for the synthesis of 2,3-Dibromo-2-methylbutane is through the

electrophilic addition of bromine (Br₂) to 2-methyl-2-butene.[1]

Reaction:

C₅H₁₀ + Br₂ → C₅H₁₀Br₂

(2-methyl-2-butene) + (Bromine) → (2,3-Dibromo-2-methylbutane)

Detailed Experimental Protocol:

This is a generalized protocol based on the known reaction of alkenes with bromine and may

require optimization.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 2-methyl-2-butene (1 equivalent) in an inert solvent such as

dichloromethane or carbon tetrachloride. The reaction should be carried out in a well-

ventilated fume hood.

Reagent Addition: Cool the flask in an ice bath. Slowly add a solution of bromine (1

equivalent) in the same solvent from the dropping funnel to the stirred solution of the alkene.

The characteristic reddish-brown color of bromine should disappear as it reacts with the

alkene.

Reaction Monitoring: The reaction progress can be monitored by the disappearance of the

bromine color.

Work-up: Once the reaction is complete, wash the reaction mixture with a saturated aqueous

solution of sodium thiosulfate to remove any unreacted bromine. Subsequently, wash with

water and then with brine.

Purification: Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate

or sodium sulfate), filter, and remove the solvent under reduced pressure. The crude product

can be purified by distillation.
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Safety Precautions: Bromine is a highly corrosive and toxic substance. All manipulations should

be performed in a fume hood with appropriate personal protective equipment, including gloves

and safety goggles.

Signaling Pathways and Logical Relationships
The synthesis of 2,3-Dibromo-2-methylbutane from 2-methyl-2-butene proceeds via an

electrophilic addition mechanism. The key steps of this mechanism are visualized in the

following diagram.

Reactants

Intermediate Product

2-methyl-2-butene Bromonium ionElectrophilic attack

Bromine (Br2)

2,3-Dibromo-2-methylbutaneNucleophilic attack by Br-

Click to download full resolution via product page

Caption: Reaction mechanism for the synthesis of 2,3-Dibromo-2-methylbutane.

This guide provides foundational information for professionals working with 2,3-Dibromo-2-
methylbutane. Further research may be required for specific applications and to obtain

detailed experimental spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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